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Compound of Interest

1-Bromo-2-methyl-4-
Compound Name: ,
(trifluoromethoxy)benzene

Cat. No.: B031540

An In-depth Technical Guide to the GHS Classification of 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) classification for 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene (CAS No. 261951-96-6). This document is intended to serve as a
core resource for researchers, scientists, and professionals in drug development who handle
this compound, ensuring its safe use and proper management.

GHS Classification Summary

1-Bromo-2-methyl-4-(trifluoromethoxy)benzene is classified under the GHS with hazards
related to acute toxicity, skin and eye irritation, respiratory irritation, and aquatic toxicity. The
following tables summarize the key GHS elements for this compound.

Table 1: GHS Hazard Classification
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Hazard Class Hazard Category
Acute toxicity, Oral Category 4

Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A
Specific target organ toxicity, single exposure Category 3

Hazardous to the aquatic environment, long-
Category 2
term

Table 2: GHS Label Elements

Element Description
aalt text
Pictograms
alt text
Signal Word Warning[1][2]

H302: Harmful if swallowed.[2] H315: Causes

skin irritation.[1][2] H319: Causes serious eye
Hazard Statements irritation.[1][2] H335: May cause respiratory

irritation.[1][2] H411: Toxic to aquatic life with

long lasting effects.[3]

Table 3: GHS Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methyl-4-_trifluoromethyl_benzene
http://angenechemical.com/sds/261951-96-6.pdf
http://angenechemical.com/sds/261951-96-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methyl-4-_trifluoromethyl_benzene
http://angenechemical.com/sds/261951-96-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methyl-4-_trifluoromethyl_benzene
http://angenechemical.com/sds/261951-96-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methyl-4-_trifluoromethyl_benzene
http://angenechemical.com/sds/261951-96-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methyl-4-_trifluoromethoxy_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[2]
Wash skin thoroughly after
P264
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Avoid release to the
P273 .
environment.[3]
Wear protective gloves/ eye
P280 p 9 _ Y
protection/ face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][4]

P330

Rinse mouth.

P332 + P313

If skin irritation occurs: Get

medical advice/attention.
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[1]
P391 Collect spillage.[3]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1][4]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[4]

Experimental Protocols

Detailed experimental protocols for the GHS classification of 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene are not publicly available. The classification is typically derived
from data submitted to regulatory bodies like the European Chemicals Agency (ECHA) by
chemical manufacturers and suppliers. The methodologies for determining these hazard
classifications generally follow OECD (Organisation for Economic Co-operation and
Development) guidelines for the testing of chemicals.

A generalized workflow for determining the GHS classifications presented above would include:

» Acute Oral Toxicity: Studies, often using rodent models, to determine the median lethal dose
(LD50). An LD50 value between 300 and 2000 mg/kg typically corresponds to a Category 4
classification.

o Skin Irritation: In vivo or in vitro tests to assess the potential of the substance to cause
reversible inflammatory changes to the skin. The scoring of erythema and edema determines
the classification.

o Eye Irritation: In vivo or in vitro tests to evaluate the potential for a substance to cause
reversible changes in the eye. The severity and persistence of effects on the cornea, iris, and
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conjunctiva are assessed.

o Aquatic Toxicity: Studies on aquatic organisms (e.g., fish, daphnia, algae) to determine the
substance's acute and chronic toxicity. The long-term hazard classification (Aquatic Chronic
2) is based on the substance's toxicity and its potential for bioaccumulation and degradation.

GHS Classification Workflow Visualization

The following diagram illustrates the logical workflow for assigning a GHS classification to a
chemical substance based on hazard evaluation.

Data Collection & Evaluation

Toxicological Data

S, Ecotoxicological Data
(in vivo, in vitro)

Physicochemical Properties

Hazard Identification

Physical Hazards | Health Hazards — Environmental Hazards
Classi%cation

Compare Data Against
GHS Criteria

Hazard Communication

A Y Y

At GRS Assign Signal Word 'Y Assign Hazard Statements Assign Precautionary Statements
9 9 (‘Warning' or ‘Danger’) (H-Statements) (P-Statements)
A
Generate Safety Data Sheet (SDS)
& Labels

Click to download full resolution via product page

Caption: GHS classification workflow from data evaluation to hazard communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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